Cas no 845901-43-1 (7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one)

• Product Name: 7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one
• CAS No: 845901-43-1
• MF: C₂₂H₂₃NO₆
• MW: 397.42112660408
• CID: 5420434
• Update Time: 2025-05-24

7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-8-(morpholin-4-ylmethyl)chromen-4-one
• 7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one

• Inchi： 1S/C22H23NO6/c1-14-21(29-16-5-3-4-15(12-16)26-2)20(25)17-6-7-19(24)18(22(17)28-14)13-23-8-10-27-11-9-23/h3-7,12,24H,8-11,13H2,1-2H3
• InChI Key： DEJABHOEIBQAMG-UHFFFAOYSA-N
• SMILES： C1(C)OC2=C(CN3CCOCC3)C(O)=CC=C2C(=O)C=1OC1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one

Professional Introduction to 7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one (CAS No. 845901-43-1)

7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 845901-43-1, belongs to the chromene class of heterocyclic compounds, which are widely studied for their pharmacological properties. The presence of multiple functional groups, including hydroxyl, methoxy, morpholino, and methyl substituents, contributes to its diverse chemical reactivity and biological potential.

The chromene scaffold is particularly interesting because it is found in several naturally occurring and synthetic molecules that exhibit a range of therapeutic effects. For instance, flavonoids, which are a major class of polyphenolic compounds, often contain chromene derivatives and are known for their antioxidant, anti-inflammatory, and antimicrobial properties. The compound in question, 7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one, shares some structural similarities with these natural products, suggesting that it may also possess similar biological activities.

Recent research in the field of medicinal chemistry has focused on the development of novel chromene derivatives as potential therapeutic agents. The structural features of this compound, such as the hydroxyl group at the 7-position and the morpholino substituent at the 8-position, are particularly noteworthy. These groups can participate in various hydrogen bonding interactions, which are crucial for the binding affinity of drug molecules to their biological targets. Additionally, the methoxy group at the 3-position and the phenoxy group at the 3-(3-methoxyphenoxy) moiety can influence the electronic properties of the molecule, thereby affecting its reactivity and biological activity.

In vitro studies have begun to explore the potential pharmacological effects of 7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one. Initial experiments have shown promising results in terms of antioxidant activity, which is a critical property for many therapeutic agents. Antioxidants help neutralize reactive oxygen species (ROS) that can cause cellular damage and contribute to various diseases, including cancer and neurodegenerative disorders. The hydroxyl group in this compound is particularly well-suited for scavenging ROS due to its ability to donate electrons.

Beyond its antioxidant properties, this chromene derivative may also exhibit anti-inflammatory effects. Inflammation is a key factor in numerous pathological conditions, and inhibiting inflammatory responses is a major goal in drug development. The morpholino group in the structure could play a role in modulating inflammatory pathways by interacting with specific enzymes or receptors involved in inflammation. Further studies are needed to elucidate the exact mechanisms by which this compound exerts its anti-inflammatory effects.

The synthesis of 7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one represents a significant achievement in organic chemistry. The multi-step synthesis involves careful selection of reaction conditions and reagents to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations, have been employed to construct the complex chromene core efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for the development of other novel chromene derivatives with tailored biological activities.

The potential applications of this compound extend beyond its antioxidant and anti-inflammatory properties. Preliminary data suggest that it may also have antimicrobial effects, making it a candidate for developing new antibiotics or antifungal agents. The unique combination of functional groups in its structure could allow it to interact with bacterial or fungal cell membranes or metabolic pathways, disrupting their normal functions.

In conclusion, 7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one (CAS No. 845901-43-1) is a structurally complex and biologically promising compound that warrants further investigation. Its potential applications in medicine, particularly as an antioxidant and anti-inflammatory agent, make it an attractive candidate for future drug development. As research continues to uncover new therapeutic uses for chromene derivatives, compounds like this one will play a crucial role in advancing our understanding of their pharmacological properties and developing novel treatments for various diseases.